Cas no 1261593-09-2 (2-Fluoro-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261593-09-2
• MF: C₁₃H₆F₇N
• MW: 309.182267665863
• CID: 4923847
• Update Time: 2025-05-26

2-Fluoro-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F7N/c14-11-10(9(4-5-21-11)13(18,19)20)7-2-1-3-8(6-7)12(15,16)17/h1-6H
• InChI Key： XVPWRUSQWUAGCY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C=CN=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Fluoro-4-(Trifluoromethyl)-3-(3-(Trifluoromethyl)Phenyl)Pyridine (CAS No. 1261593-09-2)

The compound 2-Fluoro-4-(Trifluoromethyl)-3-(3-(Trifluoromethyl)Phenyl)Pyridine, identified by the CAS registry number 1261593-09-2, is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging utility in modern chemistry.

The molecular structure of this compound is characterized by a pyridine ring system with specific substituents. The presence of a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position introduces unique electronic properties, enhancing its stability and reactivity. Additionally, the substitution pattern at the 3-position, which includes a phenyl group bearing a trifluoromethyl substituent, further modulates the compound's chemical behavior. These structural features make it an attractive candidate for various synthetic transformations and functional applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis, to construct this complex molecule with high precision. These methods not only ensure the scalability of production but also contribute to the development of greener and more sustainable chemical processes.

In terms of applications, 2-Fluoro-4-(Trifluoromethyl)-3-(3-(Trifluoromethyl)Phenyl)Pyridine has shown promise in several areas. In the pharmaceutical sector, its unique electronic properties make it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent studies have highlighted its potential as a lead compound in the development of new therapeutic agents against various diseases, including cancer and infectious disorders.

In the agrochemical industry, this compound has been explored as a component in herbicides and fungicides due to its ability to interact with key enzymes involved in plant metabolism. Its trifluoromethyl groups contribute to enhanced stability and bioavailability, making it an effective ingredient in agricultural chemicals.

Moreover, the compound's structural versatility has led to its use in materials science. Its ability to form stable coordination complexes makes it a valuable component in the development of new materials for electronic applications. Recent research has focused on its potential as a building block for advanced materials with tailored electronic properties.

The environmental impact of this compound has also been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in various applications. These studies have provided valuable insights into minimizing its ecological footprint while maximizing its benefits.

In conclusion, 2-Fluoro-4-(Trifluoromethyl)-3-(3-(Trifluoromethyl)Phenyl)Pyridine (CAS No. 1261593-09-2) stands out as a multifaceted organic molecule with significant potential across diverse industries. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in contemporary chemical innovation.